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Cat. No.: B1458791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "dNaM" is not a standard scientific acronym. This guide interprets the

query as referring to two distinct but highly relevant topics in biomedical research and drug

development: DNAM-1 (DNAX Accessory Molecule-1), an activating receptor on immune cells,

and DNA methylation (DNAm), a key epigenetic modification. Both interpretations offer

significant potential for therapeutic applications and are explored in detail below.

Part 1: DNAM-1 (CD226) - An Emerging Target in
Immunotherapy
DNAM-1 (also known as CD226) is a crucial activating receptor expressed on the surface of

various immune cells, including natural killer (NK) cells and CD8+ T cells. Its engagement with

ligands, primarily PVR (CD155) and Nectin-2 (CD112), which are often upregulated on tumor

cells and virus-infected cells, triggers a signaling cascade that leads to immune cell activation

and the elimination of target cells.[1][2] This makes DNAM-1 a compelling target for the

development of novel immunotherapies.

DNAM-1 Signaling Pathway
The activation of DNAM-1 initiates a complex downstream signaling cascade. Upon ligand

binding, the cytoplasmic domain of DNAM-1 is phosphorylated, leading to the recruitment of

adaptor proteins and the activation of multiple enzymatic pathways. This ultimately results in

enhanced cytotoxicity and cytokine production by the immune cell.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

